2-Cyclopropyl-3-fluorobenzoic acid
Overview
Description
2-Cyclopropyl-3-fluorobenzoic acid is a chemical compound with the CAS Number: 1933473-70-1 . It has a molecular weight of 180.18 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is the same as its common name . The InChI code for the compound is1S/C10H9FO2/c11-8-3-1-2-7(10(12)13)9(8)6-4-5-6/h1-3,6H,4-5H2,(H,12,13) . Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .Mechanism of Action
Mode of Action
The presence of the fluorine atom might influence the compound’s electronic distribution, potentially enhancing its binding affinity to its targets .
Biochemical Pathways
For instance, 3-fluorobenzoic acid, a similar compound, can be metabolized by Sphingomonas sp. HB1 via the benzoate-degrading pathway .
Pharmacokinetics
They are typically metabolized in the liver and excreted in the urine .
Action Environment
The action, efficacy, and stability of 2-Cyclopropyl-3-fluorobenzoic acid can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the specific characteristics of the target tissues or cells .
Advantages and Limitations for Lab Experiments
2-Cyclopropyl-3-fluorobenzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. This compound is also stable under various conditions and can be stored for extended periods. However, this compound has some limitations, such as its low solubility in water, which can make it challenging to work with in aqueous solutions.
Future Directions
2-Cyclopropyl-3-fluorobenzoic acid has shown promising results in various scientific research applications. However, there is still much to be explored regarding its potential therapeutic applications. Future research should focus on exploring the potential of this compound as a therapeutic agent for various diseases, such as Alzheimer's disease, Parkinson's disease, and cancer. Additionally, research should focus on developing more efficient synthesis methods for this compound and improving its solubility in water to make it easier to work with in lab experiments.
Conclusion:
In conclusion, this compound is an organic compound that has gained significant attention due to its unique chemical properties and potential therapeutic applications. It has been extensively used in scientific research and has shown promising results in various applications. This compound has the potential to be developed into a therapeutic agent for various diseases, and future research should focus on exploring its potential further.
Synthesis Methods
The synthesis of 2-Cyclopropyl-3-fluorobenzoic acid involves the reaction of cyclopropylmethyl bromide with 3-fluorobenzoic acid in the presence of a base. The reaction yields this compound as a white crystalline solid with a yield of approximately 70%.
Scientific Research Applications
2-Cyclopropyl-3-fluorobenzoic acid has been extensively used in scientific research due to its unique chemical properties. It has been shown to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. This compound has also been shown to possess anti-inflammatory and antioxidant properties.
Safety and Hazards
properties
IUPAC Name |
2-cyclopropyl-3-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FO2/c11-8-3-1-2-7(10(12)13)9(8)6-4-5-6/h1-3,6H,4-5H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGHCGFOCWCSTAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C=CC=C2F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1933473-70-1 |
Source
|
| Record name | 2-cyclopropyl-3-fluorobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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